Cas no 849021-16-5 (4-(4-Bromophenyl)-1H-pyrazole)

• Product Name: 4-(4-Bromophenyl)-1H-pyrazole
• CAS No: 849021-16-5
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD06800354
• CID: 716606
• PubChem ID: 6991945
• Update Time: 2024-10-26

4-(4-Bromophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-1H-pyrazole
• 1H-Pyrazole,4-(4-bromophenyl)-
• 4-(4-BROMOPHENYL)PYRAZOLE
• 1-Bromo-4-(1H-pyrazol-4-yl)benzene
• 4-(4-Bromophenyl)-1H-pyrazole 97%
• 1H-Pyrazole, 4-(4-bromophenyl)-
• EN300-155627
• AB29972
• 849021-16-5
• 4-(4-Bromo-phenyl)-1H-pyrazole
• AKOS015835687
• Z1269230061
• AT22621
• GCAZXAMCMBEXCC-UHFFFAOYSA-N
• SCHEMBL481994
• MFCD06800354
• 4-(1h-pyrazol-4-yl)bromobenzene
• DB-076162
• CS-0148837
• DTXSID10426292
• ZIB02116
• FS-1422

• MDL： MFCD06800354
• Inchi： 1S/C9H7BrN2/c10-9-3-1-7(2-4-9)8-5-11-12-6-8/h1-6H,(H,11,12)
• InChI Key： GCAZXAMCMBEXCC-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=C(Br)C=C2)C=N1

Computed Properties

• Exact Mass: 221.97900
• Monoisotopic Mass: 221.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.565
• Melting Point: 208-211°C
• Boiling Point: 390.6°C at 760 mmHg
• Flash Point: 190°C
• Refractive Index: 1.635
• PSA: 28.68000
• LogP: 2.83920
• pka: 13.33±0.50(Predicted)

4-(4-Bromophenyl)-1H-pyrazole Security Information

• HazardClass：IRRITANT
• Storage Condition：2-8°C